Cas no 1336799-85-9 ((2R)-2-Amino-4-cyclopropylbutanoic acid)

• Product Name: (2R)-2-Amino-4-cyclopropylbutanoic acid
• CAS No: 1336799-85-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5168692
• PubChem ID: 96636836
• Update Time: 2025-05-28

(2R)-2-Amino-4-cyclopropylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Amino-4-cyclopropylbutanoic acid
• (R)-2-Amino-4-cyclopropylbutanoic acid
• (2R)-2-Amino-4-cyclopropylbutanoicacid
• Cyclopropanebutanoic acid, α-amino-, (αR)-

• Inchi： 1S/C7H13NO2/c8-6(7(9)10)4-3-5-1-2-5/h5-6H,1-4,8H2,(H,9,10)/t6-/m1/s1
• InChI Key： XQBROTNHOLWMJR-ZCFIWIBFSA-N
• SMILES： OC([C@@H](CCC1CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 132
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3

Additional information on (2R)-2-Amino-4-cyclopropylbutanoic acid

Comprehensive Overview of (2R)-2-Amino-4-cyclopropylbutanoic acid (CAS No. 1336799-85-9)

(2R)-2-Amino-4-cyclopropylbutanoic acid (CAS No. 1336799-85-9) is a specialized non-proteinogenic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropyl side chain and chiral center, serves as a critical building block in drug discovery, particularly for modulating peptide-based therapeutics. Its structural features enable interactions with biological targets, making it valuable for designing enzyme inhibitors or receptor modulators.

Recent trends highlight growing interest in unnatural amino acids like (2R)-2-Amino-4-cyclopropylbutanoic acid due to their role in improving metabolic stability and bioavailability of peptide drugs. Researchers frequently search for "chiral amino acid synthesis" or "cyclopropyl amino acid applications," reflecting demand for innovative methodologies. The compound’s stereospecificity (R-configuration) is pivotal for enantioselective synthesis, a hot topic in asymmetric catalysis and green chemistry.

From a synthetic perspective, 1336799-85-9 is often explored via Strecker synthesis or enzymatic resolution, aligning with the industry’s shift toward sustainable practices. Analytical techniques such as HPLC and NMR are essential for verifying its purity and stereochemistry. Users also commonly inquire about "amino acid derivatives in drug design" or "CAS 1336799-85-9 suppliers," underscoring its commercial relevance.

In biomedical applications, this compound’s cyclopropyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a key focus in neurodegenerative disease research. Its incorporation into peptidomimetics addresses challenges like proteolytic degradation, a frequent search query tied to "peptide stability enhancement."

Regulatory and safety profiles of (2R)-2-Amino-4-cyclopropylbutanoic acid are well-documented, with no significant hazards reported. It complies with standard laboratory handling protocols, making it accessible for academic and industrial use. The compound’s versatility positions it as a staple in medicinal chemistry libraries, particularly for projects targeting GPCRs or ion channels.

Future directions may involve optimizing scalable production routes or exploring its utility in PROTACs (Proteolysis-Targeting Chimeras), a trending area in targeted protein degradation. As demand for custom amino acids grows, CAS No. 1336799-85-9 remains a focal point for innovation in bioactive molecule design.